
Spontaneous Ignition of Dichloroacetylene in
Air: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1204652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Dichloroacetylene (DCA) is an extremely hazardous and explosive material. This

document is intended for informational purposes for qualified professionals and does not

constitute a license to operate. All handling of dichloroacetylene must be conducted with

extreme caution, under appropriate engineering controls, and by personnel thoroughly trained

in its properties and dangers.

Executive Summary
Dichloroacetylene (C₂Cl₂) is a highly reactive and unstable organochlorine compound that

poses a significant risk of spontaneous ignition and explosion upon contact with air.[1][2][3]

This technical guide synthesizes the available scientific literature to provide an in-depth

understanding of the spontaneous ignition of dichloroacetylene in air. It covers the known

physicochemical properties, conditions leading to autoignition, decomposition chemistry,

experimental protocols for its synthesis, and critical safety considerations. Due to its extreme

reactivity, quantitative data such as a precise autoignition temperature and explosive limits in

air are not well-established and are often cited as unavailable in safety literature.[2][4]

However, this guide consolidates the existing knowledge to inform safe handling practices and

experimental design.
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Dichloroacetylene is a colorless, volatile oily liquid with a disagreeable, sweetish odor.[4][5] It

is a gas at temperatures above 33°C (91°F), a temperature at which it is also noted to explode.

[5][6] Its high reactivity is a key factor in its tendency to spontaneously ignite.

Quantitative Data Summary
The following table summarizes the key quantitative data available for dichloroacetylene. It is

critical to note the absence of standardized autoignition and flammability limit data, which

underscores the unpredictable and hazardous nature of this compound.

Property Value Source(s)

Molecular Formula C₂Cl₂ [4]

Molecular Weight 94.9 g/mol [2][4]

Boiling Point 33 °C (91 °F) (explodes) [5][6][7]

Melting Point -66 to -64 °C (-87 to -83 °F) [6]

Density 1.26 g/cm³ [6]

Stability in Air
Can be stable up to 200 ppm

with stabilizers (e.g., ether)
[6]

Recommended Exposure Limit

(REL)
0.1 ppm (ceiling) [6][8]

Autoignition Temperature Data unavailable [2]

Lower Explosive Limit (LEL) Data unavailable [2][4]

Upper Explosive Limit (UEL) Data unavailable [2][4]

Spontaneous Ignition and Decomposition in Air
The primary hazard associated with dichloroacetylene is its propensity to ignite or explode

spontaneously upon exposure to air.[1][2][3][7] This reactivity is also triggered by heat, shock,

and friction.[8]

Reaction with Oxygen
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The spontaneous ignition of dichloroacetylene in air is driven by its rapid and exothermic

reaction with oxygen. The primary combustion product is phosgene (COCl₂), a highly toxic gas,

along with carbon monoxide (CO).[6] The decomposition of dichloroacetylene in the presence

of oxygen can also yield other hazardous chlorinated compounds, including trichloroacetyl

chloride, trichloroacryloyl chloride, and hexachlorobutadiene.[9]

The simplified overall reaction with oxygen is:

2 C₂Cl₂ + 3 O₂ → 2 COCl₂ + 2 CO + 2 Cl₂

However, the complete decomposition is more complex, involving a variety of radical species

and secondary reactions that contribute to its instability.

Factors Influencing Spontaneous Ignition
Several factors influence the likelihood of spontaneous ignition:

Concentration: Pure dichloroacetylene is highly prone to ignition in air. However, it can be

stable at concentrations up to 200 ppm when mixed with other compounds like ether, with

which it can form an azeotrope.[6]

Presence of Stabilizers: The presence of stabilizers, such as ether, can significantly reduce

the risk of spontaneous ignition at lower concentrations.

Energy Input: Ignition can be initiated by various energy sources, including heat, mechanical

shock, and friction.[8]

Absence of Inhibitors: The inherent instability of the molecule makes it susceptible to auto-

decomposition, a process that is accelerated in the presence of oxygen.

Experimental Protocols
The synthesis of dichloroacetylene is a hazardous procedure that should only be undertaken

by experienced chemists in a controlled laboratory setting with appropriate safety measures in

place.

Synthesis of Dichloroacetylene from Trichloroethylene
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A common method for the laboratory synthesis of dichloroacetylene involves the

dehydrochlorination of trichloroethylene.[6]

4.1.1 Materials and Equipment:

Trichloroethylene (Cl₂C=CHCl)

Potassium hydride (KH) or Potassium hydroxide (KOH)[6][10]

Anhydrous ether

Methanol (trace amount)[6]

Three-necked round-bottom flask

Efficient mercury-sealed stirrer

Thermometer

Gas inlet and dropping funnel

Condenser

Receiving flask cooled in a dry ice bath

Nitrogen gas supply

4.1.2 Procedure (using Potassium Hydride):[6]

Set up the reaction apparatus in a well-ventilated fume hood, ensuring all glassware is dry.

Charge the three-necked flask with potassium hydride.

Introduce a solution of trichloroethylene in anhydrous ether into the dropping funnel.

Add a trace amount of methanol to the reaction flask.

Slowly add the trichloroethylene solution to the potassium hydride suspension while stirring

vigorously under a nitrogen atmosphere.
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The reaction is exothermic; maintain control over the reaction temperature.

The dichloroacetylene product is volatile and will co-distill with the ether. Collect the

distillate in the cooled receiving flask.

The resulting ether solution of dichloroacetylene is relatively stable for immediate use.

4.1.3 Procedure (using Potassium Hydroxide):[10]

To a three-necked round-bottom flask equipped with a stirrer, thermometer, gas inlet, and a

condenser leading to a cold trap, add technical flake KOH and ethylene glycol.

Heat the mixture to 140°C while passing a stream of nitrogen through the system.

A 1:1 molar mixture of trichloroethylene and ether is added dropwise at a rate of 3-5 ml/min.

The dichloroacetylene and ether co-distill and are collected in the receiver and cold trap.

The collected ether solution is dried over magnesium sulfate.

Visualizations
Logical Pathway to Spontaneous Ignition
The following diagram illustrates the key factors and their relationships that can lead to the

spontaneous ignition of dichloroacetylene.
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Factors leading to spontaneous ignition.

Experimental Workflow for Dichloroacetylene Synthesis
This diagram outlines the general workflow for the synthesis of dichloroacetylene from

trichloroethylene.
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Synthesis workflow of dichloroacetylene.

Safety and Handling
Given the extreme hazards of dichloroacetylene, stringent safety protocols are mandatory.

Engineering Controls: All work with dichloroacetylene must be conducted in a properly

functioning chemical fume hood. Explosion-proof electrical equipment and non-sparking

tools are essential.[8] A blast shield should be used during its synthesis and handling.
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Personal Protective Equipment (PPE): Wear appropriate personal protective clothing,

including flame-retardant lab coats, chemical-resistant gloves, and safety goggles. A face

shield is also recommended.[8]

Inert Atmosphere: Whenever possible, handle dichloroacetylene under an inert atmosphere

(e.g., nitrogen or argon) to prevent contact with air.

Storage: Store solutions of dichloroacetylene in tightly closed containers in a cool, well-

ventilated area, away from sources of ignition.[8]

Waste Disposal: Dispose of dichloroacetylene and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations.

Conclusion
Dichloroacetylene is a chemical with a formidable hazardous profile, primarily due to its

tendency to spontaneously ignite or explode in the presence of air. While quantitative data on

its autoignition properties are scarce due to its instability, a qualitative understanding of the

conditions that lead to its ignition is well-documented. This guide provides researchers and

scientists with a comprehensive overview of the available knowledge, emphasizing the critical

need for extreme caution and adherence to rigorous safety protocols when dealing with this

compound. Further research into the kinetics and mechanism of its decomposition could

provide a more detailed understanding of its hazardous nature and potentially lead to the

development of more effective stabilization techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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